N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide

• IUPAC Name: N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C14H16N2O3S/c17-13(9-12-5-2-1-3-6-12)10-16-20(18,19)14-7-4-8-15-11-14/h1-8,11,13,16-17H,9-10H2
• InChI Key: ZWKLNPBWVVOCPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CNS(=O)(=O)C2=CN=CC=C2)O
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• CAS No.: 1351641-22-9

Description

“N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide” is a compound that belongs to the class of pyridinium sulfonamide ionic liquids. It is synthesized from pyridine by amination followed by a reaction with a phenyl sulfonyl chloride.

Synthesis Analysis

The synthesis of pyridinium sulfonamide ionic liquids involves the preparation from pyridine by amination followed by a reaction with a phenyl sulfonyl chloride. The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by spectral studies such as FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry. It contains an –OH functional group in the N-alkylation of pyridine.

Chemical Reactions Analysis

The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained. The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are characterized by spectral studies such as FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry. It contains an –OH functional group in the N-alkylation of pyridine.

Mechanism of Action

Target of Action

N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide is a sulfonamide derivative. Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play a crucial role in various biological processes, making them primary targets for sulfonamides.

Safety and Hazards

Sulfonamides, the class of compounds to which “N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide” belongs, can cause various side effects including diseases of the digestive and respiratory tracts. When used in large doses, they may cause a strong allergic reaction.

Future Directions

The future directions of “N-(2-hydroxy-3-phenylpropyl)pyridine-3-sulfonamide” and similar compounds involve their potential use in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma. The development of new and potent antimalarial drugs is one of the potential future directions.